Cas no 537049-06-2 (CARBAMIC ACID, [3-[[4-CHLORO-6-[[3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]PHENYL]AMINO]-1,3,5-TRIAZIN-2-YL]AMINO]PHENYL]-, PHENYLMETHYL ESTER)

• Product name: CARBAMIC ACID, [3-[[4-CHLORO-6-[[3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]PHENYL]AMINO]-1,3,5-TRIAZIN-2-YL]AMINO]PHENYL]-, PHENYLMETHYL ESTER
• CAS No: 537049-06-2
• MF: C₂₈H₂₈ClN₇O₄
• MW: 562.019424438477
• CID: 3408010

CARBAMIC ACID, [3-[[4-CHLORO-6-[[3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]PHENYL]AMINO]-1,3,5-TRIAZIN-2-YL]AMINO]PHENYL]-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [3-[[4-CHLORO-6-[[3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]PHENYL]AMINO]-1,3,5-TRIAZIN-2-YL]AMINO]PHENYL]-, PHENYLMETHYL ESTER
• Carbamic acid, [3-[[4-chloro-6-[[3-[[(1,1-dimethylethoxy)carbonyl]amino]phenyl]amino]-1,3,5-triazin-2-yl]amino]phenyl]-, phenylmethyl ester (9CI)

• Inchi： 1S/C28H28ClN7O4/c1-28(2,3)40-27(38)33-22-14-8-12-20(16-22)31-25-35-23(29)34-24(36-25)30-19-11-7-13-21(15-19)32-26(37)39-17-18-9-5-4-6-10-18/h4-16H,17H2,1-3H3,(H,32,37)(H,33,38)(H2,30,31,34,35,36)
• InChI Key： RWOHXPYEOISZAM-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=CC(NC2=NC(Cl)=NC(NC3=CC=CC(NC(OC(C)(C)C)=O)=C3)=N2)=C1

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• pka: 13.44±0.70(Predicted)